2-(5-bromo-2-furoyl)-N-(2-phenylethyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(5-bromofuran-2-carbonyl)amino]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C14H14BrN3O2S/c15-12-7-6-11(20-12)13(19)17-18-14(21)16-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,19)(H2,16,18,21)
• InChI Key: HFCXFDWRHCNOHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C14H14BrN3O2S
• Molecular Weight: 368.25 g/mol

Description

Synthesis Analysis

The synthesis of hydrazinecarbothioamides typically involves the reaction of N-substituted hydrazinecarbothioamides with carbonyl compounds to form heterocyclic rings. For example, reactions with 2-(bis(methylthio)methylene)malononitrile and ethyl 2-cyano-3,3-bis(methylthio)acrylate can yield various heterocyclic compounds, including 5-amino-4-cyano-3-(methylthio)-N-phenyl-1H-pyrazole-1-carbothioamide and related structures (Aly et al., 2018).

Molecular Structure Analysis

The molecular structure of hydrazinecarbothioamide derivatives is often characterized using techniques like X-ray diffraction, revealing details about their crystal systems and stabilization through various intermolecular interactions. For instance, compounds in this class have been shown to exhibit monoclinic crystal systems with significant hydrogen bonding interactions stabilizing the structure (Sivajeyanthi et al., 2017).

Chemical Reactions and Properties

Hydrazinecarbothioamides react with a range of compounds, leading to the formation of various heterocyclic derivatives. The reaction conditions, such as the presence of catalysts and the temperature, can significantly influence the reaction pathways and the types of products formed. For example, the reaction with 2-bromo-1-(4-bromophenyl)ethanone can yield thiazoles and related compounds, showcasing the versatility of these compounds in synthetic chemistry (Ramadan, 2019).